
lithium ferrocyanide solubility in aqueous
solutions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: LITHIUM FERROCYANIDE

CAS No.: 13601-18-8

Cat. No.: S1509792

Get Quote

Solubility and Key Properties of Ferrocyanides

The table below summarizes the available quantitative data on the solubility of various ferrocyanides in

water.

Compound Chemical Formula Solubility Conditions / Notes

Lithium Ferrocyanide
[1] [2]

Li(_4)[Fe(CN)(_6)] 2.3 M, 2.32 M At room temperature;
greatly boosted solubility.

Potassium
Ferrocyanide
Trihydrate [3]

K(_4)[Fe(CN)
(_6)]·3H(_2)O

~330 g/L (approx. 0.7
M)

In cold water.

>770 g/L (approx. 1.6

M)

In hot water; solubility

increases with temperature.

Sodium Ferrocyanide
Decahydrate [4]

Na(_4)[Fe(CN)

(_6)]·10H(_2)O

Data included in binary

and ternary phase
diagrams

Solubility detailed in

complex system studies
from 0-95°C.
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The key breakthrough is that lithium ferrocyanide achieves a solubility of over 2.3 M at room temperature

[1] [2]. This is substantially higher than the solubilities of the more common sodium and potassium

ferrocyanide salts. The high solubility is attributed to the use of Li+ ions, which exhibit weak

intermolecular interactions with the [Fe(CN)(_6)](^{4-}) complex, preventing crystallization and allowing

more of the redox-active material to stay in solution [1].

Application in Aqueous Redox Flow Batteries (ARFBs)

The primary driver for research into lithium ferrocyanide is its application as a catholyte in ARFBs for grid-

scale energy storage.

Direct Impact on Energy Density: The energy stored in a flow battery is directly proportional to the
concentration of its active species. The high solubility of Li(_4)[Fe(CN)(_6)] enables an exceptionally

high volumetric capacity. Research has demonstrated batteries with capacities as high as 61.64 Ah
L(^{-1}) at a concentration of 2.30 M [1].

Significant Cost Reduction: Due to the low cost of its constituents, using lithium ferrocyanide can
dramatically lower the overall chemical cost of the battery system. One study estimates a cost as low

as $11 per kWh for a complete battery, which is a fraction of the cost of vanadium-based flow
batteries [1].

Performance and Stability: Batteries constructed with a Li(_4)[Fe(CN)(_6)] catholyte have shown
excellent stability, with one report indicating high average capacity retention (nearly 100%) over
1365 hours of operation [2].

Experimental Workflow for Li₄[Fe(CN)₆]-based ARFB

The following diagram outlines the general experimental workflow for preparing and testing a lithium

ferrocyanide catholyte in a flow battery system, synthesizing the methodologies from the cited research.
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Start: Catholyte Preparation

Synthesis of Li₄[Fe(CN)₆]

Solubility & Physicochemical
Characterization

Half-Cell Electrochemical
Testing

Full Cell Construction
(e.g., with Zn Anode)

Battery Performance Evaluation
(Capacity, Retention, Cost)

Data Analysis & Reporting

Click to download full resolution via product page

Experimental workflow for developing and testing a lithium ferrocyanide catholyte.

Key methodological details for the stages above include:

Preparation: The synthesis of Li(_4)[Fe(CN)(_6)] and its oxidized form, Li(_3)[Fe(CN)(_6)], is a

foundational step, though specific synthetic details are often streamlined in the final article [2].
Characterization: This involves determining the exact solubility, understanding the intermolecular

interactions (e.g., via crystallography, with data available under CCDC 2213589 and 2213590 [5]),
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and measuring properties like redox potential [2].

Electrochemical Testing: This includes half-cell tests to study the fundamental behavior of the
[Fe(CN)(_6)](^{4-/3-}) couple and full-cell tests, typically against a zinc (Zn) anode separated by a

membrane like Nafion 117, to assess real-world performance [1] [2].

Key Takeaways for Researchers

Lithium Cation Advantage: For projects requiring high concentrations of the ferrocyanide anion, the

choice of counter-ion is critical. The lithium salt offers a definitive solubility advantage over sodium or
potassium salts.

Beyond Classical Flow Batteries: The ferri/ferrocyanide couple is also a prime candidate as a
redox mediator in "Redox Targeting" flow batteries. In these systems, the soluble mediator reacts

with a solid energy storage material (e.g., LiFePO(_4)) in the tank, further boosting the system's
energy density [6].

Protocol Focus: When replicating this work, pay close attention to the synthesis and purification
protocols for Li(_4)[Fe(CN)(_6)] to achieve the reported high solubility, and ensure proper membrane

selection and flow rate optimization during battery testing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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